Cas no 79685-17-9 (5-Bromo-2-(methylsulfinyl)pyrimidine)

5-Bromo-2-(methylsulfinyl)pyrimidine structure

79685-17-9 structure

Product Name:5-Bromo-2-(methylsulfinyl)pyrimidine

CAS No:79685-17-9

MF:C₅H₅BrN₂OS

MW:221.074998617172

MDL:MFCD19689658

CID:1035024

PubChem ID:20475701

Update Time:2024-10-27

5-Bromo-2-(methylsulfinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(methylsulfinyl)pyrimidine
- 5-bromo-2-methylsulfinylpyrimidine
- 5-Bromo-2-(methylsulfinyl)pyrimidine (ACI)
- 5-BROMO-2-METHANESULFINYLPYRIMIDINE
- AKOS016014955
- O11358
- 2-Methylsulfinyl-5-bromopyrimidine
- MFCD19689658
- DS-14235
- DTXSID60607716
- 5-Bromo-2-(methanesulfinyl)pyrimidine
- DB-253350
- SCHEMBL10970818
- WYOCZUNSYMRRKF-UHFFFAOYSA-N
- 79685-17-9
- CS-0096057
- MDL： MFCD19689658
- Inchi： 1S/C5H5BrN2OS/c1-10(9)5-7-2-4(6)3-8-5/h2-3H,1H3
- InChI Key： WYOCZUNSYMRRKF-UHFFFAOYSA-N
- SMILES： O=S(C)C1N=CC(Br)=CN=1

Computed Properties

Exact Mass: 219.93060g/mol
Monoisotopic Mass: 219.93060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 62.1Å²

5-Bromo-2-(methylsulfinyl)pyrimidine Security Information

Storage Condition：Sealed in dry,2-8°C

5-Bromo-2-(methylsulfinyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A245047-100mg	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	100mg	$17.0	2025-04-16
Ambeed	A245047-250mg	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	250mg	$32.0	2025-04-16
Ambeed	A245047-1g	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	1g	$89.0	2025-04-16
Ambeed	A245047-5g	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	5g	$444.0	2025-04-16
Apollo Scientific	OR510068-250mg	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	>97%	250mg	£30.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE075-50mg	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	50mg	162.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE075-200mg	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	200mg	392.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE075-1g	5-Bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95+%	1g	1375.0CNY	2021-07-15
Chemenu	CM167939-1g	5-bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95%	1g	$281	2021-08-05
Chemenu	CM167939-5g	5-bromo-2-(methylsulfinyl)pyrimidine	79685-17-9	95%	5g	$655	2021-08-05

5-Bromo-2-(methylsulfinyl)pyrimidine Production Method

Production Method 1

14001-67-3

79685-17-9

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, manganese(2+) salt (2:1) , N1,N2-Bis[2-[(4S)-4,5-dihydro-4-(1-methylpropyl)-2-oxazolyl]phenyl]-1,2-benzened… Solvents: Acetonitrile ; 12 h, rt
1.2 Reagents: Hydrogen peroxide , Adamantanecarboxylic acid Solvents: Acetonitrile , Water ; rt → -30 °C; 0.5 h, -30 °C

Reference

Highly Chemoselective and Enantioselective Catalytic Oxidation of Heteroaromatic Sulfides via High-Valent Manganese(IV)-Oxo Cation Radical Oxidizing Intermediates

Dai, Wen; et al, ACS Catalysis, 2017, 7(7), 4890-4895